Cas no 933717-45-4 (N*1*-Methyl-N*1*-thiophen-3-ylmethyl-ethane-1,2-diamine)

• Product Name: N*1*-Methyl-N*1*-thiophen-3-ylmethyl-ethane-1,2-diamine
• CAS No: 933717-45-4
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 2170297
• Update Time: 2025-10-29

N*1*-Methyl-N*1*-thiophen-3-ylmethyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-methyl-n*1*-thiophen-3-ylmethyl-ethane-1,2-diamine
• N1-Methyl-N1-(thiophen-3-ylmethyl)ethane-1,2-diamine
• AM101641
• N-Methyl-N-(3-thienylmethyl)-1,2-ethanediamine
• N1-methyl-N1-thiophen-3-ylmethylethane-1,2-diamine
• N*1*-Methyl-N*1*-thiophen-3-ylmethyl-ethane-1,2-diamine

• Inchi： 1S/C8H14N2S/c1-10(4-3-9)6-8-2-5-11-7-8/h2,5,7H,3-4,6,9H2,1H3
• InChI Key： JTUFFOJICWXKMU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(C)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Topological Polar Surface Area: 57.5

Additional information on N*1*-Methyl-N*1*-thiophen-3-ylmethyl-ethane-1,2-diamine

Comprehensive Guide to N¹-Methyl-N¹-thiophen-3-ylmethyl-ethane-1,2-diamine (CAS No. 933717-45-4): Properties, Applications, and Market Insights

N¹-Methyl-N¹-thiophen-3-ylmethyl-ethane-1,2-diamine (CAS No. 933717-45-4) is a specialized organic compound with a unique molecular structure that combines a thiophene ring with an ethylenediamine backbone. This diamine derivative has garnered significant attention in pharmaceutical and materials science research due to its versatile chemical properties. The compound's systematic name reflects its precise structure: a methyl group and a thiophen-3-ylmethyl group attached to the nitrogen atoms of ethane-1,2-diamine.

The growing interest in heterocyclic compounds like N¹-Methyl-N¹-thiophen-3-ylmethyl-ethane-1,2-diamine stems from their potential applications in drug discovery and material engineering. Researchers are particularly interested in how the thiophene moiety influences the compound's electronic properties and biological activity. Recent studies suggest that similar diamine-thiophene hybrids show promise as building blocks for advanced materials and pharmaceutical intermediates.

From a chemical perspective, CAS 933717-45-4 exhibits several noteworthy characteristics. The presence of both amine groups and a thiophene ring creates opportunities for diverse chemical modifications. This multifunctional compound can participate in various reactions, including nucleophilic substitutions and complex formations. Its molecular weight and physical properties make it suitable for precise applications in controlled environments. The compound's stability profile has been a subject of recent research, with particular focus on its behavior under different temperature and pH conditions.

The pharmaceutical industry has shown increasing interest in N¹-Methyl-N¹-thiophen-3-ylmethyl-ethane-1,2-diamine as a potential precursor for drug development. The thiophene-containing diamine structure is being investigated for its possible role in creating novel therapeutic agents. Current research explores its application in developing targeted drug delivery systems and as a ligand in catalytic processes. The compound's ability to form stable complexes with various metals is particularly valuable in medicinal chemistry applications.

In material science, CAS 933717-45-4 has emerged as a candidate for advanced polymer development. The combination of diamine functionality and thiophene heterocycle offers unique opportunities for creating specialty polymers with tailored electronic properties. Researchers are examining its potential in developing conductive materials and photoactive compounds. The compound's molecular architecture allows for precise control over material properties at the nanoscale level.

The synthesis and handling of N¹-Methyl-N¹-thiophen-3-ylmethyl-ethane-1,2-diamine require specialized knowledge in organic chemistry. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact. Recent advancements in green chemistry have led to improved synthetic routes for similar thiophene-diamine compounds, addressing growing concerns about sustainable chemical production. Proper storage conditions typically involve protection from moisture and oxygen to maintain stability.

Analytical characterization of CAS 933717-45-4 employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and purity assessment, which are crucial for research and industrial applications. The compound's spectral signatures have been well-documented, facilitating its identification in complex mixtures. Quality control protocols for this specialty chemical are continuously being refined to meet the exacting standards of modern research laboratories.

The commercial availability of N¹-Methyl-N¹-thiophen-3-ylmethyl-ethane-1,2-diamine has expanded in recent years to meet growing research demand. Suppliers typically offer this compound in various quantities and purity grades to accommodate different application needs. The global market for such fine chemicals is experiencing steady growth, driven by increasing investment in pharmaceutical R&D and advanced materials development. Pricing trends reflect the compound's specialized nature and the complexity of its synthesis.

Safety considerations for handling CAS 933717-45-4 follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this chemical. Material safety data sheets provide detailed information about handling, storage, and disposal procedures. Researchers are advised to consult current literature for the most up-to-date safety guidelines regarding this thiophene derivative.

Future research directions for N¹-Methyl-N¹-thiophen-3-ylmethyl-ethane-1,2-diamine include exploring its potential in emerging fields such as organic electronics and nanotechnology. The compound's unique structural features position it as a candidate for developing next-generation functional materials. Ongoing studies investigate its possible role in creating smart materials with responsive properties. The scientific community continues to uncover new applications for this versatile diamine compound across multiple disciplines.

For researchers seeking alternatives or related compounds, the chemical space around CAS 933717-45-4 offers numerous possibilities. Structural analogs with modified thiophene or diamine components may provide tailored properties for specific applications. The development of thiophene-based chemicals continues to be an active area of research, with new derivatives being synthesized and characterized regularly. This compound represents just one example of the rich chemistry possible with heterocyclic amine systems.

In conclusion, N¹-Methyl-N¹-thiophen-3-ylmethyl-ethane-1,2-diamine (CAS No. 933717-45-4) stands as a compelling subject of study in contemporary chemistry. Its combination of diamine functionality and thiophene heterocycle creates unique opportunities for scientific exploration and practical applications. As research progresses, this compound will likely find expanded roles in pharmaceutical development, materials science, and other advanced technological applications. The continued investigation of its properties and potential uses ensures its relevance in the evolving landscape of chemical research and innovation.